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Compound of Interest

Compound Name: Diisopropyl(bromomethyl)boronate

Cat. No.: B135683

This document provides comprehensive guidance on the safe handling and disposal of
diisopropyl(bromomethyl)boronate, designed for researchers, scientists, and professionals
in drug development. The following procedures are essential for maintaining laboratory safety
and ensuring regulatory compliance.

Essential Safety and Handling

Diisopropyl(bromomethyl)boronate is a flammable and irritant compound. Strict adherence
to safety protocols is mandatory.

1.1 Personal Protective Equipment (PPE) Before handling the compound, ensure the following
PPE is worn:

» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety goggles or a face shield.[1]

e Lab Coat: A flame-retardant lab coat is recommended.

1.2 Handling and Storage

» Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[1]

o Keep the container tightly closed when not in use.[1]
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» Store in a cool, well-ventilated place, away from heat, sparks, and open flames.[1] The

recommended storage temperature is between 2-8°C.[2]

» Use only non-sparking tools and explosion-proof equipment.

o Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.

e Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after handling.

Quantitative Data Summary

The following table summarizes key physical and safety data for

diisopropyl(bromomethyl)boronate.

Property Value References
Molecular Formula C7H16BBrO2 [1]
Molecular Weight 222.92 g/mol [2]
Appearance CoIorI.ess- to light yellow/orange 2]
clear liquid
Boiling Point 138.7 + 23.0 °C at 760 mmHg [1]
Flash Point 37.7+22.6°C [1]
Density 1.2+0.1 g/cm3 [1]
Storage Temperature 2 - 8 °C (Refrigerate) [2]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent injury and further

contamination.

Experimental Protocol: Spill Neutralization and Cleanup
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o Evacuate and Ventilate: Immediately alert personnel in the area and ensure the spill area is
well-ventilated. If the spill is large, evacuate the laboratory.

» Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[1]

e Contain the Spill: For small spills, absorb the material using an inert absorbent such as dry
sand or vermiculite. For larger spills, create a dike around the spill area using a suitable
absorbent material to prevent it from spreading.[1]

o Collect Absorbent Material: Carefully scoop the absorbent material into a designated, airtight
container.[1] Use non-sparking tools for this process.

o Decontaminate Area: Clean the spill area with a suitable solvent (e.g., isopropanol), followed
by soap and water.

» Dispose of Waste: The collected waste must be treated as hazardous. Label the container
clearly and dispose of it following the chemical disposal procedure outlined below.

Disposal Procedure

Unused or waste diisopropyl(bromomethyl)boronate must be chemically quenched before
being collected for disposal by an approved waste management service. The following protocol
outlines a safe method for quenching small, laboratory-scale quantities of the compound.

Experimental Protocol: Quenching and Disposal
This procedure should be performed in a chemical fume hood with appropriate PPE.
e Preparation:

o Prepare a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a
nitrogen inlet.

o Place a cooling bath (ice/water) under the flask.

o Dilute the diisopropyl(bromomethyl)boronate waste with an inert, high-boiling point
solvent (e.g., toluene or heptane) in the flask. This helps to control the reaction
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temperature.
e Initial Quenching (Isopropanol):

o Slowly add isopropanol to the stirred solution from the dropping funnel.[3] A mild
exothermic reaction may occur.

o Maintain the temperature of the reaction mixture below 25°C using the cooling bath.
o Continue adding isopropanol until no further heat is generated upon addition.[3]
e Secondary Quenching (Methanol):

o After the initial reaction with isopropanol has subsided, slowly add methanol as a more
reactive quenching agent to ensure complete reaction of any remaining boronate.[3]

» Final Hydrolysis (Water):

o Once the methanol addition is complete and the reaction is quiescent, slowly add water to
the mixture to hydrolyze any remaining reactive species.[3]

e Neutralization and Collection:
o Check the pH of the resulting solution. Neutralize with a dilute acid or base if necessary.

o Transfer the quenched solution to a clearly labeled hazardous waste container. The
container should be designated for halogenated organic waste.

o Arrange for pickup by your institution's certified hazardous waste disposal service.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
diisopropyl(bromomethyl)boronate.
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Caption: Workflow for the safe quenching and disposal of
Diisopropyl(bromomethyl)boronate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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